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Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441 Get Quote

The term "Antibacterial agent 153" does not correspond to a specific, uniquely identified

chemical compound in publicly available scientific literature and databases. This ambiguity

prevents the creation of a detailed technical guide as requested. The number "153" appears in

various scientific contexts, but not as a distinct identifier for a single antibacterial molecule.

Initial research reveals that the designation "153" emerges in a variety of unrelated scientific

references, highlighting the challenge in pinpointing a specific chemical structure and its

associated properties. These contexts include:

Physical and Chemical Properties: In one study, a synthesized conjugate of the antibiotic

linezolid exhibited a melting point of 153–155 °C[1]. This reference is to a physical

characteristic of a broader class of compounds and not to a specific agent named "153".

Bibliographic References: The number "153" frequently appears as a citation number in

scientific papers discussing antimicrobial research[2][3][4].

Biological Strain Identification: Research on antibiotic effects has been conducted on Bacillus

polymyxa 153, a specific strain of bacteria, to study its enzymatic activity in the presence of

various antibiotics[5]. Here, "153" identifies the bacterial strain, not the antibacterial agent.

Drug Interaction Databases: In a comprehensive list of drug interactions for the antibiotic

azithromycin, "153" is a reference number for a specific interaction[6].
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Patent Documentation: A United States patent, US5801153A, describes a method for

enhancing the antimicrobial properties of existing antibiotics for use in plants[7].

General Scientific Literature: The number "153" also appears as a page number in textbooks

and classification documents related to microbiology and pharmacology[8][9].

Due to the lack of a discernible, unique chemical entity defined as "Antibacterial agent 153," it

is not possible to provide the requested in-depth technical guide, including its chemical

structure, properties, experimental protocols, and associated signaling pathways.

For researchers, scientists, and drug development professionals, it is crucial to use precise and

unambiguous identifiers for chemical compounds, such as IUPAC names, CAS numbers, or

specific company compound codes, to ensure accurate information retrieval and scientific

communication. Without such a specific identifier, a comprehensive analysis of "Antibacterial
agent 153" cannot be conducted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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